Cas no 7370-88-9 (2-Propenamide, N-ethyl-2-methyl-)

2-Propenamide, N-ethyl-2-methyl- structure
7370-88-9 structure
Product Name:2-Propenamide, N-ethyl-2-methyl-
CAS No:7370-88-9
MF:C6H11NO
MW:113.157641649246
CID:542081
PubChem ID:10313114
Update Time:2025-04-19

2-Propenamide, N-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-ethyl-2-methyl-
    • N-ethyl-2-methylprop-2-enamide
    • N-ETHYLMETHACRYLAMIDE
    • 2-Propenamide,N-ethyl-2-methyl
    • Methacrylsaeure-aethylamid
    • N-Aethyl-methacrylamid
    • N-ethyl-2-methylacrylamide
    • N-Ethylmethacrylamid
    • N-ethyl-methacrylamide
    • MFCD00048513
    • N-ethylmethacryla-mide
    • 4-hydroxybenzenecarbonitrile
    • FT-0636461
    • AKOS006275658
    • 7370-88-9
    • DTXSID50437948
    • SCHEMBL14949
    • Inchi: 1S/C6H11NO/c1-4-7-6(8)5(2)3/h2,4H2,1,3H3,(H,7,8)
    • InChI Key: ZIWDVJPPVMGJGR-UHFFFAOYSA-N
    • SMILES: O=C(C(=C)C)NCC

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 1.08950
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